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Compound of Interest

Compound Name: Methyl dodecanoate-d23

L  Get Quote

Cat. No.: B12306532

Technical Guide: Methyl Dodecanoate-d23

This document provides core technical specifications for the isotopically labeled compound
Methyl Dodecanoate-d23, intended for researchers, scientists, and professionals in drug
development. This deuterated analog of methyl dodecanoate (also known as methyl laurate) is
a valuable tool in metabolic research, analytical chemistry, and environmental analysis, often
used as an internal standard.

Data Presentation

The key quantitative properties of Methyl Dodecanoate-d23 are summarized below.

Parameter Value Reference
CAS Number 1219804-72-4 [1][21[3]
Molecular Formula C13D23H302 [2]
Molecular Weight 237.49 g/mol [2][3]
Isotopic Enrichment >98 atom % D [2][3]
Unlabeled CAS Number 111-82-0 [2][3]

Methodology Notes
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The provided molecular weight is a calculated value based on the atomic masses of the
constituent elements and their specified isotopes (Deuterium, D). The CAS (Chemical Abstracts
Service) number is a unique identifier assigned to this specific deuterated substance. Isotopic
enrichment is typically determined by mass spectrometry, confirming the percentage of
deuterium incorporated into the molecule.

Logical Relationship Diagram

The following diagram illustrates the direct association between the chemical compound and its
primary identifiers.

CAS: 1219804-72-4

MW: 237.49 g/mol

Click to download full resolution via product page

has
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Core identifiers for Methyl Dodecanoate-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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